Cas no 2138010-99-6 (1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,6-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)
1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,6-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1165578
- 2138010-99-6
- 1-[2-(tert-butoxy)-2-oxoethyl]-5-(2,6-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
- 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,6-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
-
- Inchi: 1S/C20H23NO7/c1-20(2,3)28-16(22)11-21-10-12(9-13(18(21)23)19(24)25)17-14(26-4)7-6-8-15(17)27-5/h6-10H,11H2,1-5H3,(H,24,25)
- InChI Key: RNBPTVXLQHMJMF-UHFFFAOYSA-N
- SMILES: O(C(CN1C(C(C(=O)O)=CC(C2C(=CC=CC=2OC)OC)=C1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 389.14745207g/mol
- Monoisotopic Mass: 389.14745207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 102Ų
1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,6-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1165578-1.0g |
2138010-99-6 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1165578-50mg |
2138010-99-6 | 50mg |
$1068.0 | 2023-10-03 | |||
| Enamine | EN300-1165578-100mg |
2138010-99-6 | 100mg |
$1119.0 | 2023-10-03 | |||
| Enamine | EN300-1165578-250mg |
2138010-99-6 | 250mg |
$1170.0 | 2023-10-03 | |||
| Enamine | EN300-1165578-500mg |
2138010-99-6 | 500mg |
$1221.0 | 2023-10-03 | |||
| Enamine | EN300-1165578-1000mg |
2138010-99-6 | 1000mg |
$1272.0 | 2023-10-03 | |||
| Enamine | EN300-1165578-2500mg |
2138010-99-6 | 2500mg |
$2492.0 | 2023-10-03 | |||
| Enamine | EN300-1165578-5000mg |
2138010-99-6 | 5000mg |
$3687.0 | 2023-10-03 | |||
| Enamine | EN300-1165578-10000mg |
2138010-99-6 | 10000mg |
$5467.0 | 2023-10-03 |
1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,6-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,6-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
Professional Introduction to Compound with CAS No. 2138010-99-6 and Product Name: 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,6-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
The compound in question, identified by the CAS number 2138010-99-6, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,6-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid, provides a detailed insight into its chemical composition, highlighting key functional groups and substituents that contribute to its unique properties and potential applications.
This compound belongs to the dihydropyridine class of molecules, which are well-known for their diverse pharmacological activities. Dihydropyridines are particularly interesting due to their ability to interact with various biological targets, making them valuable scaffolds in drug discovery. The presence of tert-butoxy and dimethoxyphenyl groups in the molecular structure suggests potential influences on solubility, metabolic stability, and binding affinity, which are critical factors in pharmaceutical design.
Recent advancements in medicinal chemistry have emphasized the importance of optimizing molecular structures to enhance therapeutic efficacy while minimizing side effects. The compound in question has been studied for its potential role in modulating biological pathways associated with cardiovascular diseases and neurodegenerative disorders. Its unique structural features make it a promising candidate for further investigation in these areas.
The 5-(2,6-dimethoxyphenyl) moiety is particularly noteworthy, as dimethoxyphenyl groups are frequently found in bioactive molecules due to their ability to enhance binding interactions with target proteins. This substitution pattern may contribute to the compound's ability to interact with enzymes or receptors involved in disease pathways. Additionally, the 2-oxoethyl side chain introduces a carbonyl group that can participate in hydrogen bonding or other non-covalent interactions, further influencing the molecule's pharmacokinetic properties.
In vitro studies have begun to explore the pharmacological profile of this compound, revealing intriguing interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. The tert-butoxy group may play a role in stabilizing the molecule against metabolic degradation, thereby extending its half-life within biological systems. This could be particularly advantageous for therapeutic applications where prolonged exposure to the active compound is desirable.
Moreover, the dihydropyridine core is known for its calcium channel modulating properties, although this compound's specific derivatives may exhibit different pharmacological activities depending on the substitution pattern. The combination of butoxy, dimethoxyphenyl, and carboxylic acid functionalities suggests a multifaceted approach to drug design, potentially allowing for selective targeting of specific disease mechanisms.
Current research is also exploring synthetic pathways to modify this compound further, aiming to improve its bioavailability and reduce potential toxicity. Techniques such as structure-activity relationship (SAR) studies are being employed to fine-tune the molecular structure based on empirical data from experimental assays. These efforts are crucial for translating promising preclinical findings into viable clinical candidates.
The significance of this compound lies not only in its potential therapeutic applications but also in its contribution to our understanding of molecular interactions at a biochemical level. By studying how modifications to its structure affect its biological activity, researchers can gain valuable insights into drug design principles that may be applicable across multiple therapeutic areas.
As computational methods continue to advance, virtual screening and molecular modeling techniques are being increasingly utilized to predict the behavior of complex molecules like this one before they are synthesized in the lab. These tools can help identify optimal analogs with enhanced properties, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions offers a powerful approach to developing novel therapeutics efficiently.
In conclusion, the compound identified by CAS number 2138010-99-6 represents a fascinating example of how intricate molecular design can lead to novel pharmacological entities with significant therapeutic potential. Its unique structural features and promising preclinical results make it an attractive subject for further research and development within the pharmaceutical industry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases through targeted molecular interventions.
2138010-99-6 (1-[2-(Tert-butoxy)-2-oxoethyl]-5-(2,6-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)